Cas no 7142-91-8 (2,6-Dinitro-4-(acetyl)aminotoluene)

• Product Name: 2,6-Dinitro-4-(acetyl)aminotoluene
• CAS No: 7142-91-8
• MF: C₉H₉N₃O₅
• MW: 239.184861898422
• CID: 573148
• PubChem ID: 245103
• Update Time: 2025-04-19

2,6-Dinitro-4-(acetyl)aminotoluene Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(4-methyl-3,5-dinitrophenyl)-
• 2,6-DINITRO-4-(ACETYL)AMINOTOLUENE
• N-(4-methyl-3,5-dinitrophenyl)acetamide
• 2.6-Dinitro-4-acetamino-toluol
• 4-acetylamino-2,6-dinitrotoluene
• acetic acid-(4-methyl-3,5-dinitro-anilide)
• Essigsaeure-(4-methyl-3,5-dinitro-anilid)
• 7142-91-8
• DTXSID60288569
• NSC56668
• NSC-56668
• 2,6-Dinitro-4-(acetyl)aminotoluene

• Inchi： 1S/C9H9N3O5/c1-5-8(11(14)15)3-7(10-6(2)13)4-9(5)12(16)17/h3-4H,1-2H3,(H,10,13)
• InChI Key： DZSOXCNNXCPHKO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1C)[N+](=O)[O-])NC(C)=O)=O

Computed Properties

• Exact Mass: 239.05400
• Monoisotopic Mass: 239.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.472
• Boiling Point: 405.4°C at 760 mmHg
• Flash Point: 199°C
• Refractive Index: 1.638
• PSA: 120.74000
• LogP: 2.88920